molecular formula C8H9NO3S B8288461 4-Carboxy-2,3,4,5,6,7-hexahydrobenzothiazole-2-one

4-Carboxy-2,3,4,5,6,7-hexahydrobenzothiazole-2-one

Cat. No.: B8288461
M. Wt: 199.23 g/mol
InChI Key: FUZIQSBAAXHSMF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Carboxy-2,3,4,5,6,7-hexahydrobenzothiazole-2-one is a useful research compound. Its molecular formula is C8H9NO3S and its molecular weight is 199.23 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C8H9NO3S

Molecular Weight

199.23 g/mol

IUPAC Name

2-oxo-4,5,6,7-tetrahydro-3H-1,3-benzothiazole-4-carboxylic acid

InChI

InChI=1S/C8H9NO3S/c10-7(11)4-2-1-3-5-6(4)9-8(12)13-5/h4H,1-3H2,(H,9,12)(H,10,11)

InChI Key

FUZIQSBAAXHSMF-UHFFFAOYSA-N

Canonical SMILES

C1CC(C2=C(C1)SC(=O)N2)C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 6.8 g of 4-carbethoxy-2,3,4,5,6,7-hexahydrobenzothiazoline-2-one and 6 ml of 10 N sodium hydroxide in 100 ml of water was refluxed for 3 hours and then cooled to 20° C. 6 ml of 10 N hydrochloric acid were added thereto and the mixture was vacuum filtered. The precipitate was washed with acetone and 1 g of the raw product was taken up in a solution of 0.42 g of sodium bicarbonate in 40 ml of water. The mixture was stirred for 1 hour, was washed with ethyl acetate and was acidified with 1 N hydrochloric acid. The mixture was vacuum filtered and the precipitate was washed with water and dried to obtain 0.5 g of 4-carboxy-2,3,4,5,6,7-hexahydrobenzothiazole-2-one melting at 192° C.
Quantity
6.8 g
Type
reactant
Reaction Step One
Quantity
6 mL
Type
reactant
Reaction Step One
Name
Quantity
100 mL
Type
solvent
Reaction Step One
Quantity
6 mL
Type
reactant
Reaction Step Two

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